Methyl 4-(5-aminopyridin-2-yloxy)benzoate

• IUPAC Name: methyl 4-(5-aminopyridin-2-yl)oxybenzoate
• InChI: InChI=1S/C13H12N2O3/c1-17-13(16)9-2-5-11(6-3-9)18-12-7-4-10(14)8-15-12/h2-8H,14H2,1H3
• InChI Key: FVRVBCOSFDAHGU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=NC=C(C=C2)N
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

Methyl 4-(5-aminopyridin-2-yloxy)benzoate is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is known to possess several biochemical and physiological effects, making it a promising candidate for use in scientific research.

Mechanism of Action

The exact mechanism of action of Methyl 4-(5-aminopyridin-2-yloxy)benzoate is not yet fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the breakdown of neurotransmitters such as acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which may be useful in preventing oxidative damage to cells. Additionally, it has been found to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(5-aminopyridin-2-yloxy)benzoate in lab experiments is its ability to inhibit the activity of enzymes involved in the breakdown of neurotransmitters. This makes it a potential candidate for use in the development of drugs for the treatment of neurological disorders. However, one limitation of using this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research involving Methyl 4-(5-aminopyridin-2-yloxy)benzoate. One potential direction is the development of drugs for the treatment of neurological disorders such as Alzheimer's disease. Another potential direction is the investigation of its potential use in the treatment of inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Scientific Research Applications

Methyl 4-(5-aminopyridin-2-yloxy)benzoate has several potential applications in scientific research. It has been found to exhibit inhibitory activity against various enzymes, including acetylcholinesterase and butyrylcholinesterase. This makes it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.

Synthesis routes and methods

Procedure details

Intermediate B-32 was prepared by the general procedure for intermediate B-2, by using 2-chloro-5-nitropyridine and methyl 4-hydroxybenzoate as starting materials. MS (M+1): 245.